Cas no 2172134-35-7 (2-hydroxy-3-(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)propanoic acid)

• Product Name: 2-hydroxy-3-(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)propanoic acid
• CAS No: 2172134-35-7
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 5895761
• PubChem ID: 165503183
• Update Time: 2025-10-28

2-hydroxy-3-(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)propanoic acid
• EN300-1451811
• 2172134-35-7

• Inchi： 1S/C13H16O5/c1-7-3-8-5-11(17-2)9(6-12(8)18-7)4-10(14)13(15)16/h5-7,10,14H,3-4H2,1-2H3,(H,15,16)
• InChI Key： KBQYRYWUOWWQLJ-UHFFFAOYSA-N
• SMILES： O1C2C=C(CC(C(=O)O)O)C(=CC=2CC1C)OC

Computed Properties

• Exact Mass: 252.09977361g/mol
• Monoisotopic Mass: 252.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76Ų

Additional information on 2-hydroxy-3-(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)propanoic acid

Introduction to 2-hydroxy-3-(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)propanoic acid (CAS No. 2172134-35-7)

2-hydroxy-3-(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)propanoic acid, identified by the CAS number 2172134-35-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex aromatic heterocyclic core and functionalized side chains, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The structural framework of this compound includes a benzofuran moiety, which is a privileged scaffold in medicinal chemistry due to its presence in numerous bioactive natural products and synthetic drugs. The benzofuran ring is further substituted with a 5-methoxy group and a 2-methyl group, enhancing its chemical diversity and reactivity.

The carboxylic acid functionality at the third position and the hydroxyl group at the second position contribute to the compound's polarity and solubility, making it amenable for various biochemical interactions. The presence of these polar groups also facilitates its role as an intermediate in synthesizing more complex molecules, particularly in the development of novel therapeutic agents. The dihydro prefix in the name indicates the saturation of the benzofuran ring, which can influence its electronic properties and biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of benzofuran derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds containing this scaffold exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 2-hydroxy-3-(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)propanoic acid may confer unique pharmacological profiles, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its structural complexity, which allows for diverse modifications and derivatization strategies. Researchers have leveraged this flexibility to develop novel analogs with enhanced potency and selectivity. For instance, modifications to the aromatic ring or the side chains can significantly alter the compound's interaction with biological targets. This adaptability makes 2-hydroxy-3-(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)propanoic acid a valuable building block in synthetic chemistry.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been instrumental in predicting the binding affinity and pharmacokinetic properties of this compound. These simulations have suggested that 2-hydroxy-3-(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)propanoic acid may interact with specific protein targets involved in critical biological pathways. This insight has guided experimental efforts toward optimizing its pharmacological activity.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include functional group transformations such as hydroxylations, methoxylations, and cyclizations. These reactions are often catalyzed by transition metals or enzymes, ensuring high yields and selectivity. The synthetic route also emphasizes green chemistry principles by minimizing waste and utilizing sustainable reagents.

In clinical research, benzofuran derivatives have shown promise as leads for new therapeutics. For example, some analogs have demonstrated efficacy in preclinical models of inflammation and cancer. While 2-hydroxy-3-(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-ylopropanoic acid has not yet entered clinical trials, its structural features align well with known bioactive compounds. This suggests that it may exhibit similar or even superior biological activity once fully optimized.

The compound's potential extends beyond traditional pharmaceutical applications. It has shown promise as a tool compound for studying enzyme mechanisms and as a precursor for developing agrochemicals with improved environmental profiles. Its versatility underscores the importance of investing in fundamental research to uncover novel applications.

Future research directions may focus on exploring derivative libraries based on this scaffold to identify more potent and selective agents. Additionally, investigating its role in drug delivery systems could open new avenues for therapeutic intervention. The integration of machine learning techniques into drug discovery pipelines may further accelerate the development process by predicting optimal modifications.

In summary, 2-hydroxy 3 ( 5 methoxy 2 methyl 2 3 dihydro 1 benzofuran 6 yl ) propanoic acid ( CAS No . 2172134357 ) represents a fascinating subject of study with significant implications for medicinal chemistry and drug development . Its complex structure , diverse biological activities , and synthetic accessibility make it a valuable asset for researchers seeking to innovate in therapeutic areas such as oncology , immunology , and neurology . As our understanding of molecular interactions continues to evolve , compounds like this one will undoubtedly play a pivotal role in shaping the future of medicine .